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CAS No.: 34240-84-1

Cat. No.: B14691726

Get Quote

An In-depth Technical Guide on the Thermochemical Properties of Lithium Hypofluorite

Executive Summary

Lithium hypofluorite (LiOF) is an inorganic compound of significant theoretical interest due to

the unique hypergolic nature of the hypofluorite anion (-OF). However, it is characterized by

considerable instability, which has severely limited its experimental characterization. This guide

provides a comprehensive overview of the known thermochemical properties of lithium
hypofluorite. A critical distinction is made between the gaseous and solid states of the

compound. For gaseous LiOF, reliable thermochemical data is available from the NIST-JANAF

Thermochemical Tables. In contrast, there is a notable absence of experimentally determined

thermochemical data for solid LiOF in the scientific literature. The values presented for the solid

phase are based on computational estimations and should be regarded with appropriate

caution. This document summarizes the available data, outlines theoretical synthesis and

decomposition pathways, and presents a generalized experimental workflow for the

characterization of such unstable species.
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Lithium hypofluorite is the lithium salt of hypofluorous acid. Its high reactivity stems from the

oxygen atom being in a formal oxidation state of 0.

Property Value Source

Chemical Formula LiOF -

Molar Mass 41.94 g/mol [PubChem]

CAS Number 34240-84-1 [NIST]

Physical Appearance
Not well-documented;

presumed solid
-

Key Characteristic Highly unstable [Wikipedia]

Thermochemical Data
The available thermochemical data for lithium hypofluorite is sparse, particularly for the solid

state. The most reliable data pertains to the gaseous phase, as documented by the National

Institute of Standards and Technology (NIST).

Gaseous Lithium Hypofluorite (LiOF(g))
The following data are sourced from the NIST-JANAF Thermochemical Tables and represent

the standard state for the ideal gas at 1 bar.[1]

Property Symbol Value Units

Standard Enthalpy of

Formation (298.15 K)
ΔfH° -92.0 ± 41.8 kJ/mol

Standard Molar

Entropy (298.15 K)
S° 238.86 J/mol·K

Heat Capacity (Cp) at

298.15 K
Cp 38.66 J/mol·K

Note: The Gibbs free energy of formation (ΔfG°) can be calculated from the enthalpy and

entropy values.
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Solid Lithium Hypofluorite (LiOF(s))
No experimental thermochemical data for solid lithium hypofluorite has been found in the

reviewed scientific literature. The compound's instability makes direct calorimetric

measurement exceptionally challenging. The value for the standard enthalpy of formation

provided below is a theoretical estimate derived from Density Functional Theory (DFT)

calculations and should be treated as such.

Property Symbol
Value
(Estimated)

Units
Source of
Estimation

Standard

Enthalpy of

Formation

(298.15 K)

ΔfH° -165.3 kJ/mol
MOPAC

Calculation

Standard Molar

Entropy (298.15

K)

S° Not Available J/mol·K -

Gibbs Free

Energy of

Formation

(298.15 K)

ΔfG° Not Available kJ/mol -

Synthesis and Reactivity
Detailed experimental protocols for the synthesis of pure, isolated lithium hypofluorite are not

available in the literature, which is a testament to its instability. However, theoretical pathways

have been proposed.

Theoretical Synthesis
Two primary synthesis routes are theoretically considered:

Neutralization Reaction: The reaction of hypofluorous acid (HOF) with lithium hydroxide

(LiOH).[2] HOF + LiOH → LiOF + H₂O
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Fluorination of Lithium Hydroxide: The direct action of fluorine gas on lithium hydroxide.[2]

2F₂ + 2LiOH → 2LiF + H₂O₂ + O₂ (Note: This reaction is complex and may yield various

products, with LiOF being a potential intermediate or side product). A more direct, though

likely difficult to control, reaction would be: F₂ + 2LiOH → LiOF + LiF + H₂O

Decomposition Pathway
Lithium hypofluorite is highly unstable and readily decomposes. The oxygen atom is in the 0

oxidation state and tends to form the more stable diatomic oxygen (O₂), leading to the

formation of lithium fluoride.[2]

Decomposition Reaction:2LiOF(s) → 2LiF(s) + O₂(g)[2]

This decomposition is thermodynamically favorable and contributes to the difficulty in isolating

the compound.

Visualized Pathways and Workflows
Logical Pathways of LiOF Chemistry
The following diagram illustrates the theoretical synthesis routes and the primary

decomposition pathway for lithium hypofluorite.
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Click to download full resolution via product page

Caption: Synthesis and Decomposition of Lithium Hypofluorite.

Generalized Experimental Workflow
Due to the lack of specific published protocols for LiOF, the diagram below outlines a

generalized experimental workflow for the synthesis and characterization of a highly unstable

inorganic salt.
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Caption: Generalized Workflow for Unstable Salt Characterization.
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Applicability in Drug Development
The core requirements for this guide included addressing an audience of drug development

professionals. It is important to state that lithium hypofluorite, as a highly reactive and

unstable inorganic oxidizer, has no foreseeable application in drug development or any

biological system. Its properties are of interest primarily in the fields of inorganic chemistry,

energetic materials, and theoretical chemistry. There are no known signaling pathways

associated with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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